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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside isolated from the fern

Onychium japonicum.[1][2][3] This technical guide provides a comprehensive overview of its

chemical properties, and to the extent publicly available, its biological context. Due to the

limited published research on this specific compound, this document focuses on its established

physicochemical characteristics and its botanical origin. While detailed experimental protocols

for its biological activity and signaling pathways are not extensively documented in accessible

literature, this guide furnishes the foundational knowledge necessary for researchers initiating

studies on this compound.

Chemical and Physical Properties
Onitin 2'-O-glucoside is classified as a sesquiterpenoid, a class of terpenes that are

structurally derived from three isoprene units. The addition of a glucose moiety via a glycosidic

bond significantly influences its solubility and potential bioavailability compared to its aglycone

form, onitin. The fundamental properties of Onitin 2'-O-glucoside are summarized in the table

below, compiled from publicly available databases and supplier information.
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Property Value Reference(s)

CAS Number 76947-60-9 [1][3][4]

Molecular Formula C₂₁H₃₀O₈ [1][4]

Molecular Weight 410.46 g/mol [1]

IUPAC Name

4-hydroxy-2,2,5,7-tetramethyl-

6-[2-[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyethyl]-3H-inden-1-one

[5]

Synonyms Onitin 2'-O-β-D-glucoside

Class Sesquiterpenoid Glycoside [1][2][3]

Natural Source
Onychium japonicum (Thunb.)

Kunze
[1][2][3]

Appearance
Powder (Appearance may vary

by supplier)

Solubility

Soluble in DMSO, Pyridine,

Methanol, Ethanol, Chloroform,

Dichloromethane, Acetone.

[3][6]

Storage Conditions

Store at -20°C for long-term

stability. For solutions, aliquot

and store at -20°C for up to

two weeks. Allow to equilibrate

to room temperature before

use.

[4][6]

Botanical Source and Isolation
Botanical Information
Onitin 2'-O-glucoside is isolated from the herbs of Onychium japonicum, a fern belonging to

the Pteridaceae family.[1][2][3] This plant is native to temperate regions of East Asia, including

China and Japan. Phytochemical analyses of Onychium japonicum have revealed the
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presence of a diverse array of secondary metabolites, including flavonoids, alkaloids, saponins,

tannins, carotenoids, and various terpenoids and glycosides.[7]

General Isolation Principles
While the specific, detailed protocol for the original isolation of Onitin 2'-O-glucoside is not

readily available in current literature, a general workflow for the isolation of such compounds

from plant material can be described. This process typically involves solvent extraction,

fractionation, and chromatographic purification.
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General Workflow for Isolation of Onitin 2'-O-glucoside

Dried, powdered fronds of Onychium japonicum

Solvent Extraction
(e.g., Methanol or Ethanol)

Crude Extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Polar and Non-polar Fractions

Column Chromatography
(e.g., Silica gel, Sephadex)

Purified Fractions

Preparative HPLC

Pure Onitin 2'-O-glucoside
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Caption: A generalized workflow for the isolation of natural products like Onitin 2'-O-
glucoside.

Structure Elucidation
The structure of Onitin 2'-O-glucoside was likely determined using a combination of

spectroscopic techniques. The process of structure elucidation for a novel natural product

generally follows a logical progression of analyses to determine its molecular formula,

connectivity, and stereochemistry.
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Logical Workflow for Structure Elucidation

Mass Spectrometry

NMR Spectroscopy Other Spectroscopic Methods
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HR-MS

Molecular Formula
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1D NMR
(¹H, ¹³C)

Connectivity of Atoms
(Carbon Skeleton & Functional Groups)

2D NMR
(COSY, HMQC, HMBC)

Chemical/Enzymatic Hydrolysis

IR Spectroscopy

Presence of Functional Groups
(e.g., -OH, C=O)

UV-Vis Spectroscopy

Identifies Chromophores

Identification of Aglycone (Onitin)
and Sugar (Glucose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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